Cas no 2228367-92-6 (3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine)

• Product Name: 3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine
• CAS No: 2228367-92-6
• MF: C₈H₉BrClNS
• MW: 266.585758924484
• CID: 5867400
• PubChem ID: 165670641
• Update Time: 2025-08-04

3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine
• EN300-1920352
• 3-[(4-bromo-5-chlorothiophen-2-yl)methyl]azetidine
• 2228367-92-6

• Inchi： 1S/C8H9BrClNS/c9-7-2-6(12-8(7)10)1-5-3-11-4-5/h2,5,11H,1,3-4H2
• InChI Key： ROEOJAZITIFGQW-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CC1CNC1)Cl

Computed Properties

• Exact Mass: 264.93276g/mol
• Monoisotopic Mass: 264.93276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine

3-(4-Bromo-5-Chlorothiophen-2-Yl)methylazetidine: A Comprehensive Overview

The compound with CAS No. 2228367-92-6, known as 3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiophene ring with an azetidine moiety, creating a molecule with potential applications in drug discovery and materials science.

Thiophene derivatives have long been recognized for their versatility in organic synthesis due to their aromaticity and ability to participate in various chemical reactions. The presence of bromine and chlorine substituents on the thiophene ring in this compound further enhances its reactivity and selectivity, making it a valuable building block in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemical properties and reactivity under different conditions. Researchers have explored its potential as a precursor for more complex molecules, leveraging its unique structure to design novel bioactive compounds.

In terms of applications, 3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine has shown promise in the development of antitumor agents. Its ability to interact with specific biological targets makes it a candidate for further investigation in preclinical studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene derivative followed by its coupling with an azetidine ring. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making the compound more accessible for research purposes.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that it undergoes hydrolysis under specific conditions, highlighting the importance of proper waste management practices in chemical laboratories.

In conclusion, 3-(4-bromo-5-chlorothiophen-2-yl)methylazetidine stands out as a versatile and intriguing molecule with a wide range of potential applications. Its continued exploration will undoubtedly contribute to advancements in both academic research and industrial applications.